Cas no 339274-33-8 ((s)-amino-o-tolyl-acetic acid)

(S)-Amino-o-tolyl-acetic acid is a chiral aromatic amino acid derivative characterized by its stereospecific (S)-configuration and an ortho-tolyl substituent. This compound serves as a valuable intermediate in asymmetric synthesis, particularly in the preparation of pharmaceuticals and fine chemicals requiring enantioselective control. Its structural features, including the carboxyl and amino functional groups, make it a versatile building block for peptidomimetics and bioactive molecule development. The ortho-tolyl group enhances steric and electronic modulation, influencing reactivity in coupling and cyclization reactions. High enantiomeric purity ensures consistency in applications such as catalyst design or medicinal chemistry. Suitable for controlled environments due to its sensitivity, it requires proper handling under inert conditions.

(s)-amino-o-tolyl-acetic acid structure

Product Name:(s)-amino-o-tolyl-acetic acid

CAS No:339274-33-8

MF:C₉H₁₁NO₂

MW:165.189142465591

MDL:MFCD06858447

CID:918571

PubChem ID:1501939

Update Time:2025-06-07

(s)-amino-o-tolyl-acetic acid Chemical and Physical Properties

Names and Identifiers

- (s)-amino-o-tolyl-acetic acid
- benzeneacetic acid, alpha-amino-2-methyl-, (alphaS)-
- (2S)-2-amino-2-(2-methylphenyl)acetic acid
- (S)-2-amino-2-(o-tolyl)acetic acid
- SCHEMBL3611200
- MFCD06858447
- (S)-Amino-o-tolyl-acetic acid (H-L-Phg(2-Me)-OH)
- AKOS006284304
- 339274-33-8
- (S)-2-AMINO-2-(O-TOLYL)ACETICACID
- 2-Methyl-L-phenylglycine
- BDBM50179691
- CHEMBL204179
- (S)-2-amino-2-o-tolylacetic acid
- FLYIRERUSAMCDQ-QMMMGPOBSA-N
- D0CU9Y
- MDL： MFCD06858447
- Inchi： 1S/C9H11NO2/c1-6-4-2-3-5-7(6)8(10)9(11)12/h2-5,8H,10H2,1H3,(H,11,12)/t8-/m0/s1
- InChI Key： FLYIRERUSAMCDQ-QMMMGPOBSA-N
- SMILES： OC([C@H](C1C=CC=CC=1C)N)=O

Computed Properties

Exact Mass: 165.07900
Monoisotopic Mass: 165.078978594g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 63.3Å²

Experimental Properties

PSA: 63.32000
LogP: 1.77970

(s)-amino-o-tolyl-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB285978-1 g	(S)-Amino-o-tolyl-acetic acid (H-L-Phg(2-Me)-OH); .	339274-33-8		1g	€807.50	2023-04-26
abcr	AB285978-1g	(S)-Amino-o-tolyl-acetic acid (H-L-Phg(2-Me)-OH); .	339274-33-8		1g	€807.50	2024-06-09
Ambeed	A149082-1g	(S)-2-Amino-2-(o-tolyl)acetic acid	339274-33-8	97%	1g	$978.0	2024-04-19